Cas no 1797756-40-1 (2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine)

• Product Name: 2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine
• CAS No: 1797756-40-1
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5373191
• Update Time: 2025-05-23

2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• (2-ethoxyphenyl)-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]methanone
• 2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine

• Inchi： 1S/C20H24N2O3/c1-3-24-18-9-5-4-8-17(18)20(23)22-13-11-16(12-14-22)25-19-10-6-7-15(2)21-19/h4-10,16H,3,11-14H2,1-2H3
• InChI Key： PXYATSPIZLAOQU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OCC)(N1CCC(OC2=NC(C)=CC=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine

Comprehensive Overview of 2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine (CAS No. 1797756-40-1)

In the realm of pharmaceutical and chemical research, 2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine (CAS No. 1797756-40-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperidine and pyridine moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its ethoxybenzoyl group further enhances its versatility, making it a candidate for various drug discovery and medicinal chemistry projects.

The molecular structure of 2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine combines a piperidin-4-yloxy linker with a 6-methylpyridine scaffold, offering a balanced profile of lipophilicity and hydrogen-bonding capacity. This balance is crucial for optimizing bioavailability and target binding affinity, two critical factors in modern pharmaceutical development. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor interactions, which could pave the way for new therapeutic agents.

Recent trends in drug design emphasize the importance of small-molecule inhibitors and allosteric modulators, areas where 2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine may find applications. For instance, its ethoxybenzoyl moiety could interact with hydrophobic pockets in protein targets, while the pyridine ring contributes to π-stacking interactions. Such features align with the growing demand for precision medicine and targeted therapies, which dominate current biomedical research discussions.

From a synthetic chemistry perspective, the preparation of 2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine involves multi-step organic transformations, including amidation and etherification reactions. These processes require careful optimization to achieve high yields and purity, reflecting the broader challenges in complex molecule synthesis. The compound's CAS No. 1797756-40-1 serves as a unique identifier, facilitating its tracking in chemical databases and patent literature.

In the context of AI-driven drug discovery, compounds like 2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine are often screened using computational models to predict their ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This approach accelerates the identification of promising candidates while reducing reliance on empirical testing. As such, this compound exemplifies the synergy between traditional chemistry and cutting-edge technology in modern research.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The piperidine scaffold is a common feature in many CNS-active molecules, suggesting that 2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine could be explored for neurological applications. However, further in vitro and in vivo studies are needed to validate these hypotheses and elucidate its mechanism of action.

Environmental and green chemistry considerations also play a role in the study of this compound. Researchers are increasingly focused on developing sustainable synthesis routes that minimize waste and energy consumption. The ethoxybenzoyl group, for example, could be derived from renewable feedstocks, aligning with global efforts to promote eco-friendly chemical production.

In summary, 2-{[1-(2-ethoxybenzoyl)piperidin-4-yl]oxy}-6-methylpyridine (CAS No. 1797756-40-1) represents a fascinating case study in contemporary chemical research. Its structural complexity, combined with its potential pharmacological applications, makes it a valuable subject for further investigation. Whether in drug discovery, computational chemistry, or sustainable synthesis, this compound underscores the dynamic interplay between innovation and tradition in the scientific community.